Cas no 1105053-08-4 (4-carbamoyl-2-(3-cyclopentylpropanamido)butanoic acid)

• Product Name: 4-carbamoyl-2-(3-cyclopentylpropanamido)butanoic acid
• CAS No: 1105053-08-4
• MF: C₁₃H₂₂N₂O₄
• MW: 270.324783802032
• CID: 4572028
• Update Time: 2025-06-30

4-carbamoyl-2-(3-cyclopentylpropanamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-carbamoyl-2-(3-cyclopentylpropanamido)butanoic acid

• Inchi： 1S/C13H22N2O4/c14-11(16)7-6-10(13(18)19)15-12(17)8-5-9-3-1-2-4-9/h9-10H,1-8H2,(H2,14,16)(H,15,17)(H,18,19)
• InChI Key： MNVOMURLPPSQDT-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(CCC(N)=O)NC(CCC1CCCC1)=O

Additional information on 4-carbamoyl-2-(3-cyclopentylpropanamido)butanoic acid

Introduction to 4-carbamoyl-2-(3-cyclopentylpropanamido)butanoic acid (CAS No. 1105053-08-4)

4-carbamoyl-2-(3-cyclopentylpropanamido)butanoic acid, identified by its CAS number 1105053-08-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its complex structural framework, consists of a butanoic acid backbone modified by the presence of a carbamoyl group at the fourth carbon position and an amide linkage incorporating a 3-cyclopentylpropanamido moiety at the second carbon. Such structural features make it a promising candidate for further exploration in drug discovery and therapeutic applications.

The synthesis and characterization of 4-carbamoyl-2-(3-cyclopentylpropanamido)butanoic acid involve meticulous chemical methodologies that ensure high purity and yield, which are critical for pharmaceutical-grade applications. The presence of the carbamoyl group not only contributes to the compound's solubility in polar solvents but also enhances its potential reactivity in biological systems. This reactivity is particularly intriguing for medicinal chemists who are exploring novel scaffolds for enzyme inhibition and receptor binding.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of 4-carbamoyl-2-(3-cyclopentylpropanamido)butanoic acid with greater accuracy. Molecular docking studies have suggested that this compound may interact with various biological targets, including enzymes and receptors involved in metabolic pathways. For instance, preliminary data indicate that it could exhibit inhibitory activity against certain proteases, which are known to play roles in inflammation and cancer progression. Such findings underscore the compound's potential as a lead molecule for developing novel therapeutic agents.

The incorporation of the 3-cyclopentylpropanamido group into the molecular structure introduces a bulky side chain that may influence the compound's binding affinity and selectivity. This feature is particularly valuable in drug design, as it allows for fine-tuning of interactions with biological targets while minimizing off-target effects. Experimental validation through enzyme assays and cell-based assays is now underway to confirm these computational predictions.

In addition to its pharmacological potential, 4-carbamoyl-2-(3-cyclopentylpropanamido)butanoic acid has shown promise in preclinical studies as a modulator of cellular signaling pathways. Specifically, researchers have observed that it can modulate the activity of certain kinases, which are critical regulators of cell growth and differentiation. By targeting these kinases, the compound may offer therapeutic benefits in conditions such as neurodegenerative diseases and autoimmune disorders. Further investigation into its mechanism of action is warranted to fully elucidate its biological effects.

The synthesis of 4-carbamoyl-2-(3-cyclopentylpropanamido)butanoic acid also presents an opportunity for process optimization to enhance scalability and cost-efficiency. Modern synthetic techniques, such as flow chemistry and catalytic methods, are being explored to streamline the production process while maintaining high standards of quality control. These advancements are essential for translating laboratory discoveries into viable clinical candidates.

As research in this area progresses, collaborations between academic institutions and pharmaceutical companies will be crucial for advancing the development of 4-carbamoyl-2-(3-cyclopentylpropanamido)butanoic acid into novel therapeutics. The integration of interdisciplinary approaches, combining expertise in organic chemistry, biochemistry, and pharmacology, will be instrumental in realizing its full potential. With continued investment in research and development, this compound holds promise for addressing unmet medical needs across multiple therapeutic areas.

The growing interest in structure-based drug design has positioned 4-carbamoyl-2-(3-cyclopentylpropanamido)butanoic acid as a valuable asset in the pharmaceutical industry's arsenal. Its unique structural features provide a foundation for designing molecules with enhanced pharmacological properties. As more data become available from ongoing studies, it is expected that this compound will emerge as a key player in the development of next-generation drugs.

In conclusion, 4-carbamoyl-2-(3-cyclopentylpropanamido)butanoic acid (CAS No. 1105053-08-4) represents a significant advancement in medicinal chemistry with broad implications for human health. Its complex architecture, coupled with promising preclinical data, makes it an attractive candidate for further investigation. As research continues to uncover its therapeutic potential, this compound is poised to make meaningful contributions to modern medicine.